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Compound of Interest

Compound Name: 6-Azido-1H-indole
CAS No.: 81524-75-6
Cat. No.: B1499585
Get Quote
. J

Executive Summary

6-Azido-1H-indole (CAS: 165664-41-9) is a lipophilic, bicyclic heteroaromatic compound. Its
solubility profile is governed by the indole core's aromaticity and the azido group's non-polar,
electron-rich character.

e Primary Solvent (Stock): Dimethyl Sulfoxide (DMSO) is the gold standard for high-
concentration stocks (>50 mM).

e Secondary Solvent (Working): Methanol (MeOH) serves as an excellent intermediate solvent
for dilutions but has lower saturation limits than DMSO.

« Critical Constraint: The azido moiety (

) is photosensitive and thermally labile. Dissolution protocols must minimize heat and light
exposure to prevent degradation into reactive nitrenes.

Physicochemical Profile & Solubility Logic
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To understand the solubility behavior, we must analyze the molecule's structural components.

[1]

Property Value (Est.) Impact on Solubility
) Low MW facilitates rapid
Molecular Weight 158.16 g/mol _ _ o
dissolution kinetics.
Moderately lipophilic. Poor
LogP (Octanol/Water) ~26-29 water solubility; high affinity for
organic polar aprotic solvents.
Capable of H-bonding with
DMSO (
H-Bond Donors 1 (Indole NH)
) and Methanol (
).
, Weak acceptance; relies on
H-Bond Acceptors 2 (Azide N)

solvent dipole interactions.

Solvent Compatibility Matrix

Saturation Limit

Solvent Solubility Rating Role in Workflow
(Est.)*
Stock Solution.
> 100 mM (> 15 - )
DMSO Excellent Stabilizes the dipole;
mg/mL) ]
prevents aggregation.
Reaction Solvent.
Methanol Good ~50 mM (~ 8 mg/mL) Good for transfers;
easily evaporated.
Precipitation Risk.
Requires slow
Water/PBS Poor <1mM -
addition or co-solvents
(e.g., Pluronic F-127).
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*Note: Saturation limits are conservative estimates based on structural analogs (5-azidoindole).

Empirical determination is recommended for concentrations >50 mM.

Experimental Protocols

Protocol A: Preparation of High-Concentration Stock
(DMSO)

Objective: Create a stable 50 mM stock solution. Safety: Azides can be explosive. Do not use

metal spatulas if possible (use Teflon/plastic). Work in a fume hood.

Weighing: Weigh 7.9 mg of 6-azido-1H-indole into a chemically resistant amber glass vial
(to block UV light).

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade

99.9%).

o Why Anhydrous? Water in DMSO decreases solubility and can accelerate hydrolytic
degradation over long-term storage.

Dissolution: Vortex gently for 30 seconds.
o Observation: The solid should dissolve rapidly to form a clear, slightly yellow solution.

o Troubleshooting: If particles persist, sonicate in a water bath for 2 minutes. Monitor
temperature—do not let the bath exceed 30°C.

Storage: Aliquot into small volumes (e.g., 50

L) to avoid freeze-thaw cycles. Store at -20°C or -80°C.

Protocol B: Dilution into Methanol (Working Solution)

Objective: Prepare a working solution for spectroscopy or reaction screening.

Calculation: Determine the required volume of DMSO stock.

o Example: To make 1 mL of 1 mM solution in MeOH, use 20
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L of 50 mM DMSO stock.

e Mixing: Pipette the Methanol into the destination vial first.
« Injection: Inject the DMSO stock directly into the Methanol while vortexing.

o Mechanism:[2][3][4] This "jetting" technique prevents local concentration spikes that cause
transient precipitation.

Stability & Critical "Don'ts"

The 6-azido group is the "Achilles' heel” of this molecule.
» No Reducing Agents: Avoid DTT (Dithiothreitol), TCEP, or

-mercaptoethanol in your buffers. These will reduce the azide (
) to an amine (
), destroying the compound's utility for click chemistry.

o Light Protection: The aryl azide can photolyze to a nitrene upon exposure to UV or intense
blue light.

o Mitigation: Wrap vials in aluminum foil or use amber glassware. Perform experiments
under low-light conditions if possible.

e Avoid Strong Acids: While the indole ring is acid-sensitive (dimerization), the azide can also
decompose under highly acidic conditions. Keep pH > 4.

Workflow Visualization

The following diagram illustrates the decision logic for solvent selection and the safe dissolution
workflow.
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Figure 1:Solubility decision matrix and processing workflow. Blue path indicates the optimal
route for stable stock preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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